Cas no 898449-45-1 (3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea)

3-(3-Chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea is a structurally complex urea derivative featuring chloro- and methoxy-substituted aromatic rings and a dihydropyrrole moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for targeting biologically relevant pathways due to its multifunctional groups. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent enhances its reactivity and binding affinity in molecular interactions. Its rigid yet flexible scaffold makes it suitable for further derivatization in drug discovery. The compound's purity and stability under standard conditions ensure reliable performance in research applications.
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea structure
898449-45-1 structure
Product Name:3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
CAS No:898449-45-1
MF:C19H20ClN3O3
MW:373.833403587341
CID:5492983
Update Time:2025-06-11

3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-methoxyphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2-methoxyphenyl)urea
    • 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
    • Inchi: 1S/C19H20ClN3O3/c1-25-16-10-9-13(12-14(16)20)23(18-8-5-11-21-18)19(24)22-15-6-3-4-7-17(15)26-2/h3-4,6-7,9-10,12H,5,8,11H2,1-2H3,(H,22,24)
    • InChI Key: PAHBPCSCNGVRMY-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(OC)C(Cl)=C1)(C1=NCCC1)C(NC1=CC=CC=C1OC)=O

3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2593-0200-2μmol
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2593-0200-5μmol
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2593-0200-10μmol
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2593-0200-20μmol
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2593-0200-1mg
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2593-0200-2mg
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2593-0200-3mg
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2593-0200-4mg
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2593-0200-5mg
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2593-0200-10mg
3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
898449-45-1 90%+
10mg
$79.0 2023-05-16

Additional information on 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea

Introduction to 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea (CAS No. 898449-45-1) and Its Applications in Modern Chemical Biology

3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea, identified by the chemical compound identifier CAS No. 898449-45-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The presence of multiple functional groups, including chloro, methoxy, and pyrrol moieties, contributes to its unique chemical properties and biological activity.

The synthesis and characterization of this compound have been the subject of extensive research, with studies focusing on its structural elucidation, spectroscopic properties, and pharmacological effects. The molecular framework of 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea incorporates a urea moiety, which is well-known for its role in various biological processes and drug interactions. This structural feature enhances its potential as a lead compound in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. These studies suggest that 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea may exhibit inhibitory activity against specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The chloro and methoxy substituents are particularly noteworthy, as they can modulate the electronic properties of the molecule and influence its binding affinity.

In vitro studies have demonstrated promising results regarding the pharmacological profile of this compound. Initial experiments indicate that it can interfere with key signaling pathways by competitively inhibiting the binding of endogenous ligands to their respective targets. This mechanism of action makes it a valuable candidate for further development into a therapeutic drug. Additionally, the pyrrol ring within the molecule contributes to its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the purity of the final product, ensuring its suitability for downstream applications.

From a regulatory perspective, the development of new chemical entities like 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea must adhere to stringent guidelines set forth by global health authorities. Preclinical safety assessments are essential to evaluate potential toxicity profiles before proceeding to clinical trials. These studies often involve in vivo models to assess systemic absorption, distribution, metabolism, excretion (ADME), and potential side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like CAS No. 898449-45-1. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, identifying promising candidates with high specificity and potency. This approach has been instrumental in identifying novel therapeutic agents that would otherwise remain undiscovered through traditional screening methods.

Future directions in the study of 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea include exploring its potential as an adjuvant therapy in combination with existing treatments. Combination therapies have shown increased efficacy in treating complex diseases by targeting multiple pathways simultaneously. Additionally, structural modifications based on computational predictions could further optimize its pharmacological properties.

The role of CAS No. 898449-45-1 in medicinal chemistry extends beyond its current applications. As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic solutions. This compound exemplifies how interdisciplinary research can lead to breakthroughs that address unmet medical needs. Its unique structure and biological activity position it as a cornerstone in ongoing efforts to develop next-generation pharmaceuticals.

In conclusion, 89844945: The exploration and utilization of compounds such as CAS No 89844: -45: -1 highlight :the :dynamic :and :innovative nature :of modern chemical biology research.: Its :potential :applications:in :pharmaceutical development underscore:the importance:of continued investment:in scientific discovery.: As research progresses,: further insights into:its mechanisms:of action will likely expand:its therapeutic potential., contributing significantly:to advancements across multiple disease areas.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.